Cas no 2567497-91-8 (1-(Trifluoromethyl)cycloheptane-1-carboxylic acid)

1-(Trifluoromethyl)cycloheptane-1-carboxylic acid is a fluorinated cycloheptane derivative characterized by the presence of a trifluoromethyl group and a carboxylic acid functional group. This compound is of interest in medicinal and agrochemical research due to the enhanced metabolic stability and lipophilicity imparted by the trifluoromethyl moiety. The carboxylic acid group allows for further functionalization, making it a versatile intermediate in synthetic chemistry. Its unique structure contributes to potential applications in the development of bioactive molecules, particularly where steric and electronic properties are critical. The compound is typically handled under standard laboratory conditions, with attention to proper storage to maintain stability.
1-(Trifluoromethyl)cycloheptane-1-carboxylic acid structure
2567497-91-8 structure
Product Name:1-(Trifluoromethyl)cycloheptane-1-carboxylic acid
CAS No:2567497-91-8
MF:C9H13F3O2
MW:210.193533658981
MDL:MFCD32879043
CID:5657623
PubChem ID:165883777
Update Time:2025-05-24

1-(Trifluoromethyl)cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(trifluoromethyl)cycloheptane-1-carboxylic acid
    • EN300-27686647
    • 2567497-91-8
    • Z4752362532
    • 1-(Trifluoromethyl)cycloheptane-1-carboxylic acid
    • MDL: MFCD32879043
    • Inchi: 1S/C9H13F3O2/c10-9(11,12)8(7(13)14)5-3-1-2-4-6-8/h1-6H2,(H,13,14)
    • InChI Key: DDVVDMCODSRRCZ-UHFFFAOYSA-N
    • SMILES: FC(C1(C(=O)O)CCCCCC1)(F)F

Computed Properties

  • Exact Mass: 210.08676414g/mol
  • Monoisotopic Mass: 210.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 1-(Trifluoromethyl)cycloheptane-1-carboxylic acid

Comprehensive Overview of 1-(Trifluoromethyl)cycloheptane-1-carboxylic acid (CAS No. 2567497-91-8): Properties, Applications, and Innovations

1-(Trifluoromethyl)cycloheptane-1-carboxylic acid (CAS No. 2567497-91-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. The presence of a trifluoromethyl group (-CF3) and a carboxylic acid (-COOH) functional group on a cycloheptane ring makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and specialty chemicals, aligning with the growing demand for fluorinated building blocks in modern chemistry.

The compound’s CAS No. 2567497-91-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula, C9H13F3O2, reflects a balance between lipophilicity (due to the trifluoromethyl group) and reactivity (via the carboxylic acid), making it valuable for designing metabolically stable pharmaceuticals. Recent studies highlight its role in optimizing drug candidates with improved bioavailability and target selectivity, addressing key challenges in medicinal chemistry.

In the context of sustainability, 1-(Trifluoromethyl)cycloheptane-1-carboxylic acid aligns with the industry’s shift toward green chemistry. Innovations in catalytic fluorination and solvent-free synthesis routes have reduced the environmental footprint of producing such fluorinated compounds. This resonates with the ESG (Environmental, Social, and Governance) goals of many corporations, as stakeholders prioritize eco-friendly manufacturing practices. Searches for sustainable fluorochemicals and low-toxicity intermediates have surged, reflecting this trend.

From a technical perspective, the compound’s cycloheptane backbone offers conformational flexibility, which is advantageous in designing allosteric modulators or protease inhibitors. Its carboxylic acid moiety enables facile derivatization into esters, amides, or other derivatives, expanding its utility in combinatorial chemistry. Analytical techniques like NMR spectroscopy and HPLC-MS are routinely employed to validate its purity and structure, ensuring compliance with Good Manufacturing Practices (GMP).

Market insights indicate rising demand for CAS No. 2567497-91-8 in high-value applications, such as bioconjugation and peptide synthesis. The compound’s compatibility with click chemistry protocols further enhances its appeal in biopharmaceuticals. Online queries for custom fluorination services and bulk procurement of specialized intermediates underscore its commercial relevance. Additionally, patent filings involving this compound have increased, particularly in central nervous system (CNS) drug development.

In summary, 1-(Trifluoromethyl)cycloheptane-1-carboxylic acid (CAS No. 2567497-91-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, material engineering, and sustainable manufacturing, driven by evolving industry needs and scientific advancements. As research continues to unlock its potential, this compound is poised to remain a focal point in organofluorine chemistry and beyond.

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